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Compound of Interest

Compound Name: Diphenylchlorosilane

Cat. No.: B167933

For Researchers, Scientists, and Drug Development Professionals

Diphenylchlorosilane is a versatile organosilicon compound widely utilized in organic
synthesis. Its utility stems from the reactive silicon-chlorine bond, which allows for the
introduction of the diphenylsilyl group onto various substrates. This guide provides a concise
overview of its fundamental properties and a common application in synthetic chemistry.

Core Properties of Diphenylchlorosilane

A clear understanding of the fundamental molecular properties of a reagent is crucial for its
appropriate application in experimental design. The key quantitative data for
diphenylchlorosilane are summarized below.

Property Value

Molecular Formula C12H1:1CISI[1][2][3]
Molecular Weight 218.76 g/mol [1]
IUPAC Name Chloro(diphenyl)silane
CAS Number 1631-83-0[1][2][3]
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Application in Alcohol Protection: A Synthetic
Workflow

A primary application of chlorosilanes in organic synthesis is the protection of hydroxyl groups.
[4][5] This strategy is employed to prevent the acidic proton of an alcohol from interfering with
subsequent reactions, such as those involving Grignard reagents or other strong bases.[4] The
diphenylsilyl ether formed is generally stable under various reaction conditions and can be
selectively removed later in the synthetic sequence.

The following diagram illustrates the general workflow for the protection of a generic alcohol (R-
OH) using diphenylchlorosilane, followed by a deprotection step to regenerate the alcohol.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.organicchemistrytutor.com/topic/alcohol-protecting-groups/
https://www.researchgate.net/publication/263067167_Recent_Advances_in_Silyl_Protection_of_Alcohols
https://www.organicchemistrytutor.com/topic/alcohol-protecting-groups/
https://www.benchchem.com/product/b167933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundatio

nal & Exploratory
Check Availability & Pricing

Alcohol (R-OH)

Protection Step

Diphenylchlorosilane
((CeHs)2SiHCI)

Base
(e.g., Triethylamine)

A

Y

Anhydrous Solvent
(e.g., THF, DCM)

A

Sn2-type reaction

Diphenylsilyl Ether
(R-OSiH(CsHs)z2)

Deprotection §

Deprotecting Agent
(e.g., TBAF, HF)

C

I3

tep

vage of Si-O bond

Y

(R

egenerated Alcohol)

(R-OH)

Click to download full resolution via product page

General workflow for alcohol protection and deprotection.
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Experimental Considerations

Protection of Alcohols: The reaction is typically carried out by treating the alcohol with
diphenylchlorosilane in the presence of a non-nucleophilic base, such as triethylamine or
pyridine.[4] The base serves to neutralize the hydrochloric acid byproduct. The reaction is
performed under anhydrous conditions to prevent hydrolysis of the chlorosilane.

Deprotection: The diphenylsilyl ether can be cleaved to regenerate the alcohol. This is
commonly achieved using a source of fluoride ions, such as tetrabutylammonium fluoride
(TBAF), or by treatment with acid.[5] The choice of deprotection reagent depends on the overall
synthetic strategy and the compatibility with other functional groups present in the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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